Cas no 2171433-39-7 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2171433-39-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6188253
• PubChem ID: 165818290
• Update Time: 2025-06-18

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic acid
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methoxypyrrolidine-3-carboxylic acid
• EN300-1535844
• 2171433-39-7

• Inchi： 1S/C26H30N2O6/c1-3-8-22(23(29)28-14-13-26(16-28,33-2)24(30)31)27-25(32)34-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,3,8,13-16H2,1-2H3,(H,27,32)(H,30,31)/t22-,26?/m0/s1
• InChI Key： DQYXPFYOMQFLDN-CHQVSRGASA-N
• SMILES： O(C)C1(C(=O)O)CN(C([C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic acid

Introduction to 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic Acid (CAS No. 2171433-39-7)

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic acid, identified by its CAS number 2171433-39-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a pyrrolidine core, a pentanoyl side chain, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The stereochemical configuration at the 2-position, specifically the (S) configuration, underscores the compound's importance in the synthesis of enantiomerically pure pharmaceutical intermediates.

The structural complexity of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic acid makes it a valuable building block in the synthesis of more intricate pharmacological agents. The presence of the Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. This protective group ensures that the amino functionality remains inert under various reaction conditions, allowing for selective deprotection at the appropriate stage of synthesis.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced organic chemistry principles to enhance efficacy and reduce side effects. The compound 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic acid exemplifies this trend, as it serves as a precursor in the synthesis of potential drug candidates targeting various biological pathways. Its application in medicinal chemistry has been explored in the development of protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer.

The pyrrolidine moiety within this compound is particularly significant, as it is a common pharmacophore found in many biologically active molecules. Pyrrolidines are known for their ability to interact with biological targets such as enzymes and receptors, often leading to favorable pharmacokinetic properties. The methoxypyrrolidine part of the structure further enhances its potential as a drug-like molecule by contributing to solubility and metabolic stability. These features make it an attractive candidate for further investigation in drug discovery programs.

One of the most compelling aspects of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic acid is its versatility in synthetic chemistry. The combination of different functional groups allows for multiple synthetic pathways, enabling chemists to tailor the molecule for specific applications. For instance, the Fmoc group can be selectively removed under mild acidic conditions, revealing the underlying amino group for further functionalization. This flexibility is crucial in drug development, where precise control over molecular structure is essential for achieving desired biological activity.

Recent studies have highlighted the importance of stereochemistry in pharmaceuticals, emphasizing that enantiomerically pure compounds often exhibit superior therapeutic profiles compared to racemic mixtures. The (S) configuration at the 2-position of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic acid underscores its role as a key intermediate in the synthesis of enantiomerically pure drugs. This stereochemical purity is critical for ensuring that the final drug product behaves predictably and safely in clinical settings.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is another critical feature that contributes to the compound's utility in pharmaceutical synthesis. Fmoc protection is widely used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This property makes it an ideal choice for protecting amino groups during multi-step syntheses, ensuring that each functional group is introduced at the appropriate time without unwanted side reactions.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171433-39-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure, featuring a pyrrolidine core and multiple functional groups, makes it a versatile intermediate for synthesizing novel therapeutic agents. The stereochemical purity and protective group functionality enhance its utility in drug development programs targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.